Cas no 682804-76-8 (3-Amino-4-(4-fluorophenyl)butanoic acid)

• Product Name: 3-Amino-4-(4-fluorophenyl)butanoic acid
• CAS No: 682804-76-8
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD02653362
• CID: 68626
• PubChem ID: 44181847
• Update Time: 2025-04-18

3-Amino-4-(4-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(4-fluorophenyl)butanoic acid
• 3-Amino-4-(4-fluorophenyl)butyric acid
• 3-AMINO-4-(4-FLUORO-PHENYL)-BUTYRIC ACID
• AB89482
• DTXSID00657715
• AC6608
• MFCD02653362
• A915313
• AKOS006277193
• 682804-76-8
• SY224946
• (S)-b-Amino-4-fluorobenzenebutanoic acid
• 3-Amino-4-(4-fluorophenyl)butanoicacid
• SCHEMBL2028678
• AB88537
• FT-0725243
• CS-0454900
• (R)-3-AMINO-4-(4-FLUOROPHENYL)BUTYRIC ACID
• DA-16710

• MDL： MFCD02653362
• Inchi： 1S/C10H12FNO2/c11-8-3-1-7(2-4-8)5-9(12)6-10(13)14/h1-4,9H,5-6,12H2,(H,13,14)
• InChI Key： MWAZHPYPJNEKID-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(CC(=O)O)N

Computed Properties

• Exact Mass: 197.085
• Monoisotopic Mass: 197.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -1.4

Experimental Properties

• Refractive Index: 1.546

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives